![molecular formula C22H23N3O7S2 B2682166 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate CAS No. 896018-08-9](/img/structure/B2682166.png)
4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate
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Description
4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate is a useful research compound. Its molecular formula is C22H23N3O7S2 and its molecular weight is 505.56. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Activity
Substituted isosteres of pyridine- and pyrazinecarboxylic acids, including those with thiadiazole moieties, have been synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis. These compounds show varying degrees of potency, with activities up to 16 times that of pyrazinamide, highlighting their potential in tuberculosis treatment research (Gezginci, Martin, & Franzblau, 1998).
Fungicidal Activity
2-Alkyl (alkylthio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) have been synthesized and assessed for their fungicidal properties, particularly against Rhizoctonia solani, a major disease affecting rice. Structure-activity relationship studies suggest significant potential for these compounds as fungicides (Chen, Li, & Han, 2000).
Antibacterial Agents
A series of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have been designed, synthesized, and evaluated for their antibacterial activity. Compounds in this series have shown promising activity against Staphylococcus aureus and Bacillus subtilis at non-cytotoxic concentrations, suggesting their utility as novel antibacterial agents (Palkar et al., 2017).
Nitric Oxide Synthase Inhibition
Pyrazoline and thiadiazoline derivatives have been synthesized and tested for their inhibitory activities against different isoforms of nitric oxide synthase (NOS). These compounds exhibit selective inhibition, with some derivatives showing potent activity, indicating potential applications in researching conditions associated with NOS activity (Arias et al., 2018).
properties
IUPAC Name |
[4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 3,4-diethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O7S2/c1-4-19(27)23-21-24-25-22(34-21)33-12-14-10-15(26)18(11-31-14)32-20(28)13-7-8-16(29-5-2)17(9-13)30-6-3/h7-11H,4-6,12H2,1-3H3,(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNRSORFXHRMHPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C=C3)OCC)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O7S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.